6-Chloro-5-cyclopropoxynicotinic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
6-Chloro-5-cyclopropoxynicotinic acid is a substituted nicotinic acid derivative featuring a chlorine atom at position 6 and a cyclopropoxy group (cyclopropyl ether) at position 5 of the pyridine ring. Nicotinic acid derivatives are widely used as intermediates in pharmaceutical synthesis due to their ability to modulate electronic and steric properties, influencing bioavailability and target binding .
Properties
Molecular Formula |
C9H8ClNO3 |
|---|---|
Molecular Weight |
213.62 g/mol |
IUPAC Name |
6-chloro-5-cyclopropyloxypyridine-3-carboxylic acid |
InChI |
InChI=1S/C9H8ClNO3/c10-8-7(14-6-1-2-6)3-5(4-11-8)9(12)13/h3-4,6H,1-2H2,(H,12,13) |
InChI Key |
QFKNLKVEQGWKKP-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=CC(=C2)C(=O)O)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-chloro-5-(cyclopropyloxy)pyridine-3-carboxylic acid typically involves multiple steps:
Starting Material: The synthesis begins with 6-chloro-3-pyridinecarbonitrile.
Cyclopropyloxy Group Introduction: The cyclopropyloxy group is introduced through a nucleophilic substitution reaction using cyclopropanol in the presence of a base.
Carboxylation: The nitrile group is then hydrolyzed to form the carboxylic acid group under acidic or basic conditions.
Industrial Production Methods
Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.
Chemical Reactions Analysis
Types of Reactions
6-Chloro-5-(cyclopropyloxy)pyridine-3-carboxylic acid undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: The chlorine atom can be substituted with other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.
Major Products
Oxidation: Formation of pyridine N-oxide derivatives.
Reduction: Formation of 6-chloro-5-(cyclopropyloxy)pyridine-3-methanol.
Substitution: Formation of various substituted pyridine derivatives.
Scientific Research Applications
6-Chloro-5-(cyclopropyloxy)pyridine-3-carboxylic acid has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development due to its unique structural features.
Industry: Utilized in the production of agrochemicals and other industrial chemicals.
Mechanism of Action
The mechanism of action of 6-chloro-5-(cyclopropyloxy)pyridine-3-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structural modifications of the compound.
Comparison with Similar Compounds
Electronic Effects
- Cyclopropoxy vs. Methoxy/Isopropoxy : The cyclopropoxy group’s strained three-membered ring introduces moderate electron-withdrawing effects compared to methoxy (electron-donating) or isopropoxy (neutral) groups. This alters the electron density of the pyridine ring, influencing hydrogen bonding and interactions with biological targets .
- Cyano Group: In 6-chloro-5-cyanopyridine-2-carboxylic acid, the cyano substituent significantly lowers the pKa of the carboxylic acid group, enhancing solubility in basic conditions .
Steric and Lipophilic Effects
- This may improve pharmacokinetic profiles in drug candidates .
- Dual Halogenation : In 2-chloro-5-fluoro-6-methylnicotinic acid, the combination of chlorine and fluorine enhances halogen bonding and steric bulk, making it a candidate for targeted enzyme inhibition .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
